Cas no 75487-13-7 (Hexanoic acid, 5-bromo-4-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 5-bromo-4-oxo-, ethyl ester
• CAS No: 75487-13-7
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 539467
• PubChem ID: 15107202
• Update Time: 2025-04-19

Hexanoic acid, 5-bromo-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-bromo-4-oxo-, ethyl ester
• ethyl 5-bromo-4-oxohexanoate
• DTXSID50568302
• SCHEMBL4328506
• 75487-13-7

• Inchi： 1S/C8H13BrO3/c1-3-12-8(11)5-4-7(10)6(2)9/h6H,3-5H2,1-2H3
• InChI Key： AECKHKIAYLJLAY-UHFFFAOYSA-N
• SMILES： BrC(C)C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 236.00479
• Monoisotopic Mass: 236.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37